(1S,2S)-1,2-Bis(benzoyloxymethyl)-2,3-dimethyoxy-cyclobutane

• IUPAC Name: [(1S,2S)-2-(benzoyloxymethyl)-2,3-dimethoxycyclobutyl]methyl benzoate
• InChI: InChI=1S/C22H24O6/c1-25-19-13-18(14-27-20(23)16-9-5-3-6-10-16)22(19,26-2)15-28-21(24)17-11-7-4-8-12-17/h3-12,18-19H,13-15H2,1-2H3/t18-,19?,22+/m0/s1
• InChI Key: CEBDFJPRTHBSSP-RAOLVUDRSA-N
• Canonical SMILES: COC1CC(C1(COC(=O)C2=CC=CC=C2)OC)COC(=O)C3=CC=CC=C3
• Isomeric SMILES: COC1C[C@H]([C@@]1(COC(=O)C2=CC=CC=C2)OC)COC(=O)C3=CC=CC=C3
• Molecular Formula: C22H24O6
• Molecular Weight: 384.4 g/mol

Description

Synthesis Analysis

This involves a detailed description of how the compound can be synthesized from readily available starting materials. It may also include alternative synthesis routes if they exist.

Molecular Structure Analysis

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Chemical Reactions Analysis

This would involve a discussion of the compound’s reactivity. What types of chemical reactions does it undergo? What are the products of these reactions?.

Physical And Chemical Properties Analysis

This would include a discussion of the compound’s physical properties (such as melting point, boiling point, solubility, etc.) and chemical properties (such as acidity/basicity, stability, etc.).

Scientific Research Applications

Liquid Crystal Research

Research into methylene-linked liquid crystal dimers, such as those discussed by Henderson and Imrie (2011), explores the transitional properties of liquid crystal dimers, including the formation of a twist-bend nematic phase due to the bent geometry of methylene-linked odd-membered dimers. This indicates potential applications in liquid crystal display technologies and novel material development Henderson & Imrie, 2011.

Antineoplastic Agents

The development of antineoplastic agents by Hossain et al. (2020) involving structurally complex organic compounds highlights the potential of utilizing intricate organic molecules, similar in complexity to "(1S,2S)-1,2-Bis(benzoyloxymethyl)-2,3-dimethyoxy-cyclobutane," for the development of cancer treatments. The research points towards the exploration of such compounds' cytotoxic properties and their application in drug development Hossain et al., 2020.

Biomass Conversion

The conversion of plant biomass to furan derivatives, as discussed by Chernyshev, Kravchenko, and Ananikov (2017), emphasizes the role of chemical transformations in creating sustainable sources of fuels, polymers, and other materials. This research underlines the importance of chemical synthesis techniques that could be applicable to "this compound" for generating environmentally friendly materials Chernyshev, Kravchenko, & Ananikov, 2017.

Cyclobutane Natural Products

The study of cyclobutane-containing natural products by Yang et al. (2022) provides insight into the structural diversity, bioactivities, and synthetic approaches of compounds with cyclobutane cores. This could suggest applications of "this compound" in pharmaceuticals, given its cyclobutane structure Yang et al., 2022.

Environmental Applications

The application of redox mediators in treating organic pollutants, as explored by Husain and Husain (2007), illustrates the use of chemical processes for environmental remediation. This research could imply potential environmental applications for "this compound," particularly in the degradation or transformation of pollutants Husain & Husain, 2007.

Mechanism of Action

If the compound is biologically active, this would involve a discussion of how the compound interacts with biological systems. What is its mode of action at the molecular level?

Safety and Hazards

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Future Directions

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